1-ethyl-4-(2-mercapto-4-oxo-6,7,8,9-tetrahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-ethyl-N-(2-methoxyethyl)-4-(3-oxo-5-sulfanylidene-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7)-dien-4-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C20H25N5O3S2/c1-3-24-11-13(16(23-24)17(26)21-9-10-28-2)25-19(27)15-12-7-5-4-6-8-14(12)30-18(15)22-20(25)29/h11H,3-10H2,1-2H3,(H,21,26)(H,22,29)
• InChI Key: IYCJHKHRXIWPMU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C(=O)NCCOC)N2C(=O)C3=C(NC2=S)SC4=C3CCCCC4
• Molecular Formula: C20H25N5O3S2
• Molecular Weight: 447.6 g/mol

Description

1-ethyl-4-(2-mercapto-4-oxo-6,7,8,9-tetrahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-3(5H)-yl)-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C20H25N5O3S2 and its molecular weight is 447.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 447.13988202 g/mol and the complexity rating of the compound is 681. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

The synthesis and chemical transformation of thienopyrimidines and related heterocycles have been explored extensively. For instance, Sherif et al. (1993) detailed a convenient synthesis approach for thiazolopyrimidines and related compounds, demonstrating the versatility of these scaffolds for generating a wide range of derivatives with potential biological activities Sherif et al., 1993. Similarly, Prasad et al. (2007) reported on the microwave-assisted synthesis of novel thiadiazolothienopyrimidines, indicating the efficiency of modern synthetic techniques in creating complex heterocyclic compounds Prasad et al., 2007.

Anticancer and Anti-inflammatory Properties

The exploration of the biological activities of thienopyrimidines and pyrazolopyrimidines has shown promising results. Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives and evaluated them for their anticancer and anti-5-lipoxygenase activities, demonstrating significant potential in cancer therapy and inflammation management Rahmouni et al., 2016. Mavrova et al. (2016) synthesized derivatives of 3-ethyl-2-mercapto-thieno[2,3-d]pyrimidin-4(3H)-ones and assessed their cytotoxicity against various cancer cell lines, further underscoring the anticancer potential of these compounds Mavrova et al., 2016.

Antimicrobial Activity

Compounds based on thienopyrimidines have also been investigated for their antimicrobial properties. Youssef et al. (2011) synthesized thiazolopyrimidinones and evaluated their biological activity against a range of bacteria and fungi, demonstrating excellent biocidal properties in some cases Youssef et al., 2011.